Cas no 1248567-73-8 (2-PyrrolidineMethanol,4-Methyl-)
1248567-73-8 structure
Product Name:2-PyrrolidineMethanol,4-Methyl-
CAS No:1248567-73-8
MF:C6H13NO
MW:115.173521757126
CID:5098586
PubChem ID:17826651
Update Time:2024-03-01
2-PyrrolidineMethanol,4-Methyl- Chemical and Physical Properties
Names and Identifiers
-
- 2-PyrrolidineMethanol,4-Methyl-
- (4-Methyl-pyrrolidin-2-yl)-methanol
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- Inchi： 1S/C6H13NO/c1-5-2-6(4-8)7-3-5/h5-8H,2-4H2,1H3
- InChI Key： RJMNAMGXLRMTME-UHFFFAOYSA-N
- SMILES： N1CC(C)CC1CO
Computed Properties
- Exact Mass: 115.099714038g/mol
- Monoisotopic Mass: 115.099714038g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 74.9
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 32.3Ų
2-PyrrolidineMethanol,4-Methyl- Related Literature
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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